![molecular formula C14H11Cl3N2O2 B2703224 5-chloro-1-(2,6-dichlorobenzyl)-N-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide CAS No. 339009-08-4](/img/structure/B2703224.png)
5-chloro-1-(2,6-dichlorobenzyl)-N-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide
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Description
5-chloro-1-(2,6-dichlorobenzyl)-N-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide is a useful research compound. Its molecular formula is C14H11Cl3N2O2 and its molecular weight is 345.6. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
Compounds structurally related to 5-chloro-1-(2,6-dichlorobenzyl)-N-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide have been synthesized and tested for their antimicrobial activities. For instance, the synthesis of new pyridothienopyrimidines and pyridothienotriazines, involving reactions with various halocompounds, has shown potential antimicrobial activities. These activities were determined through in vitro testing against a range of microbial strains, highlighting the potential of these compounds in developing new antimicrobial agents (Abdel-rahman, Bakhite, & Al-Taifi, 2002).
Material Science and Polymer Synthesis
In material science, derivatives of pyridinecarboxamide have been used to synthesize new polyamides with inherent viscosities and thermal properties, suggesting applications in creating novel materials with specific characteristics for industrial use (Faghihi & Mozaffari, 2008).
Chemical Synthesis and Characterization
The development of new condensing agents, such as 5-methyl-2-chloro-3-phenyl-2,3-dihydro-1,3,4,2-oxadiazaphosphole, has been reported for the synthesis of amides and polyamides from carboxylic acids and amines. This suggests the utility of related pyridinecarboxamide compounds in facilitating chemical synthesis processes (Kimura, Konno, & Takahashi, 1992).
Advanced Chemical Reactions
Research into generating polysubstituted 2-pyridinecarboxylic acid derivatives showcases the versatility of these compounds in creating a wide range of chemically significant derivatives, pointing towards their utility in diverse chemical synthesis and modification processes (Dubois, Fannes, Toppet, & Hoornaert, 1996).
Properties
IUPAC Name |
5-chloro-1-[(2,6-dichlorophenyl)methyl]-N-methyl-6-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11Cl3N2O2/c1-18-13(20)8-5-12(17)14(21)19(6-8)7-9-10(15)3-2-4-11(9)16/h2-6H,7H2,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEGZMKNUXWFBIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=CN(C(=O)C(=C1)Cl)CC2=C(C=CC=C2Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11Cl3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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